Cas no 137640-84-7 (6-(3-(Trifluoromethyl)phenoxy)picolinic acid)

• Product Name: 6-(3-(Trifluoromethyl)phenoxy)picolinic acid
• CAS No: 137640-84-7
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD00227526
• CID: 872657
• PubChem ID: 4271775
• Update Time: 2025-05-20

6-(3-(Trifluoromethyl)phenoxy)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-(Trifluoromethyl)phenoxy)picolinic acid
• 6-(3-(Trifluoromethyl)phenoxy)picolinic acid
• 6-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxylic acid
• 6-[3-(trifluoromethyl)phenoxy]-2-pyridinecarboxylic acid
• 2-Pyridinecarboxylic acid, 6-[3-(trifluoromethyl)phenoxy]-
• LFRASJXUIQMIMC-UHFFFAOYSA-N
• AX8168258
• AB0035619
• X9997
• ST24029577
• 6-[3-(trifluoromethyl)ph
• Picolinafen acid metabolite
• SR-01000308387
• 137640-84-7
• MFCD00227526
• MS-1415
• DTXSID60401438
• DS-1247
• 6-(3-trifluoromethylphenoxy)-2-pyridine carboxylic acid
• 6-[3-(trifluoromethyl)phenoxy] picolinic acid
• picolinafen TP1
• SCHEMBL7110619
• AKOS005107762
• NS00067651
• 6-(3-(Trifluoromethyl)phenoxy)picolinicacid
• 2-3-trifluoromethylphenoxy-6-pyridine carboxylic acid
• SB55114
• SR-01000308387-1

• MDL： MFCD00227526
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)8-3-1-4-9(7-8)20-11-6-2-5-10(17-11)12(18)19/h1-7H,(H,18,19)
• InChI Key： LFRASJXUIQMIMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC=C(C(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 283.04600
• Monoisotopic Mass: 283.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 3.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 393.9±42.0 °C at 760 mmHg
• Flash Point: 192.0±27.9 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 59.42000
• LogP: 3.59090
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(3-(Trifluoromethyl)phenoxy)picolinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(3-(Trifluoromethyl)phenoxy)picolinic acid

6-(3-(Trifluoromethyl)phenoxy)picolinic acid: A Comprehensive Overview

6-(3-(Trifluoromethyl)phenoxy)picolinic acid, identified by the CAS number 137640-84-7, is a chemically synthesized compound that has garnered significant attention in the fields of pharmacology and agrochemicals. This compound, with the molecular formula C₁₅H₉F₃NO₃, exhibits a unique combination of structural features that contribute to its diverse applications. The molecule consists of a picolinic acid backbone, which is a derivative of pyridine carboxylic acid, and a trifluoromethyl-substituted phenoxy group. This combination imparts both aromatic stability and functional versatility to the compound.

The synthesis of 6-(3-(Trifluoromethyl)phenoxy)picolinic acid typically involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing production costs and enhancing scalability. The compound's physical properties, such as its melting point and solubility, are critical factors in its application across various industries. For instance, its high solubility in polar solvents makes it suitable for formulation in aqueous-based systems.

In terms of biological activity, 6-(3-(Trifluoromethyl)phenoxy)picolinic acid has demonstrated potent inhibitory effects on key enzymes involved in metabolic pathways. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics for metabolic disorders. Additionally, its ability to modulate receptor activity has positioned it as a promising candidate in drug discovery programs targeting central nervous system disorders.

The agrochemical sector has also benefited from the unique properties of this compound. Research indicates that it exhibits remarkable efficacy as a herbicide, with selective activity against broadleaf weeds while sparing crops. This selective toxicity is attributed to its ability to inhibit specific plant enzymes without adversely affecting crop metabolism. Furthermore, its environmental profile, including biodegradation rates and bioaccumulation potential, has been extensively studied to ensure sustainable agricultural practices.

In recent years, the application of CAS 137640-84-7 as an intermediate in the synthesis of advanced materials has emerged as a novel area of interest. Its incorporation into polymer matrices has been shown to enhance mechanical properties and thermal stability, making it a valuable component in high-performance materials for aerospace and electronics industries.

The safety profile of 6-(3-(Trifluoromethyl)phenoxy)picolinic acid is another critical aspect that has been thoroughly investigated. Acute and chronic toxicity studies have established safe handling guidelines for industrial use. Moreover, its environmental impact has been assessed under various regulatory frameworks, ensuring compliance with global standards for chemical management.

In conclusion, CAS 137640-84-7, or 6-(3-(Trifluoromethyl)phenoxy)picolinic acid, stands out as a multifaceted compound with applications spanning pharmacology, agrochemicals, and materials science. Its structural uniqueness and functional diversity continue to drive innovative research across these domains. As scientific understanding deepens, this compound is poised to play an increasingly significant role in addressing challenges in health and agriculture while contributing to the development of advanced materials.